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Compound of Interest

Compound Name: Rhodamine 700

Cat. No.: B1361017 Get Quote

Researchers, scientists, and drug development professionals handling Rhodamine 700 must

adhere to rigorous disposal protocols to ensure both laboratory safety and environmental

protection. As a fluorescent dye with potential hazards, Rhodamine 700 is classified as a

chemical that requires specialized disposal procedures. This guide provides essential, step-by-

step instructions for the safe handling and disposal of Rhodamine 700, fostering a secure

research environment.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is critical to consult your institution's specific safety

guidelines and the Safety Data Sheet (SDS) for Rhodamine 700. Personal Protective

Equipment (PPE) is mandatory when handling this chemical and its waste. Always wear

chemical-resistant gloves, safety goggles, and a lab coat.

Rhodamine 700 is harmful if swallowed and is very toxic to aquatic life with long-lasting

effects[1]. It is imperative to prevent the product from entering drains, groundwater, or any

water course[2].

Summary of Key Chemical Data
For quick reference, the following table summarizes essential information for Rhodamine 700.
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Property Data

Chemical Name Rhodamine 700

CAS Number 63561-42-2

Molecular Formula C₂₆H₂₆ClF₃N₂O₅[1][3][4]

Molecular Weight 538.95 g/mol

Appearance Blue solid

Solubility Soluble in DMSO, Low solubility in water

Hazard Statements

Harmful if swallowed. Very toxic to aquatic life

with long lasting effects. May intensify fire;

oxidizer. Causes skin and serious eye irritation.

Storage

Freeze (<-15 °C), Minimize light exposure. Keep

container tightly closed in a dry, cool and well-

ventilated place.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe segregation and collection of

Rhodamine 700 waste.

1. Waste Identification and Segregation:

All materials that have come into contact with Rhodamine 700 must be treated as

hazardous chemical waste. This includes:

Unused or expired Rhodamine 700 powder.

Solutions containing Rhodamine 700.

Contaminated labware (e.g., pipette tips, vials, flasks, and broken glassware).

Contaminated PPE (e.g., gloves, disposable lab coats).

Spill cleanup materials.
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Do not mix Rhodamine 700 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Containerization:

Solid Waste: Collect dry waste, such as contaminated gloves and wipes, in a designated,

leak-proof plastic bag or container. For the powder form of Rhodamine 700, avoid creating

dust. If sweeping is necessary, dampen the material slightly with water beforehand.

Liquid Waste: Collect all aqueous and solvent-based solutions containing Rhodamine 700 in

a dedicated, chemically resistant, and sealable container.

Sharps Waste: Contaminated sharps, such as needles and broken glass, must be placed in

a designated sharps container.

3. Container Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Rhodamine 700," and any other information required by your institution's EHS department,

such as the concentration and date of accumulation.

4. Storage of Waste:

Store sealed waste containers in a designated and secure hazardous waste accumulation

area.

This area should be well-ventilated and segregated from incompatible materials.

5. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste collection and disposal documentation. Never

dispose of Rhodamine 700 waste down the drain or in regular trash.

Visualizing the Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of

Rhodamine 700 waste.

Rhodamine 700 Disposal Workflow
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Caption: A flowchart outlining the proper segregation and disposal procedure for Rhodamine
700 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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